Cas no 1321713-08-9 ((2Z)-N-(2,4-dimethoxyphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine)

• Product Name: (2Z)-N-(2,4-dimethoxyphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine
• CAS No: 1321713-08-9
• MF: C₂₅H₂₃NO₆S
• MW: 465.518225908279
• CID: 6490820
• PubChem ID: 2134862
• Update Time: 2025-06-15

(2Z)-N-(2,4-dimethoxyphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(2,4-dimethoxyphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine
• F1601-0547
• 1321713-08-9
• (Z)-2,4-dimethoxy-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)aniline
• N-(2,4-dimethoxyphenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine
• AKOS001829729

• Inchi： 1S/C25H23NO6S/c1-16-8-11-19(12-9-16)33(27,28)23-14-17-6-5-7-21(30-3)24(17)32-25(23)26-20-13-10-18(29-2)15-22(20)31-4/h5-15H,1-4H3/b26-25-
• InChI Key： KTYGNEPGKZEJBQ-QPLCGJKRSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1/C(=N/C2C=CC(=CC=2OC)OC)/OC2C(=CC=CC=2C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 465.12460863g/mol
• Monoisotopic Mass: 465.12460863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2Z)-N-(2,4-dimethoxyphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine

Recent Advances in the Study of (2Z)-N-(2,4-dimethoxyphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine (CAS: 1321713-08-9)

The compound (2Z)-N-(2,4-dimethoxyphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine (CAS: 1321713-08-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the role of this compound as a promising scaffold for the development of novel kinase inhibitors. Its structural motif, featuring a chromen-2-imine core with methoxy and sulfonyl substituents, has been shown to interact selectively with specific kinase domains, making it a valuable candidate for targeted cancer therapies. Computational docking studies and in vitro assays have demonstrated its high affinity for certain oncogenic kinases, with IC50 values in the low micromolar range.

In addition to its kinase inhibitory properties, (2Z)-N-(2,4-dimethoxyphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine has also been investigated for its anti-inflammatory and antimicrobial activities. Preliminary data suggest that the compound modulates key inflammatory pathways, such as NF-κB signaling, and exhibits broad-spectrum activity against Gram-positive bacteria. These findings open new avenues for its application in treating infectious and inflammatory diseases.

The synthesis of this compound has been optimized in recent studies to improve yield and purity. A novel one-pot multicomponent reaction has been developed, enabling efficient access to the chromen-2-imine scaffold with minimal byproducts. This advancement is expected to facilitate further pharmacological evaluations and structure-activity relationship (SAR) studies.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring prodrug strategies and formulation approaches to enhance its bioavailability and therapeutic index.

In conclusion, (2Z)-N-(2,4-dimethoxyphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine represents a versatile and pharmacologically active molecule with multiple therapeutic potentials. Continued research efforts are warranted to fully elucidate its mechanisms of action and optimize its drug-like properties for clinical development.